4-Bromo-n-(tert-butyl)-6-methylpyridin-2-amine

• IUPAC Name: 4-bromo-N-tert-butyl-6-methylpyridin-2-amine
• InChI: InChI=1S/C10H15BrN2/c1-7-5-8(11)6-9(12-7)13-10(2,3)4/h5-6H,1-4H3,(H,12,13)
• InChI Key: QPLGPBSJLXREIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)NC(C)(C)C)Br
• Molecular Formula: C10H15BrN2
• Molecular Weight: 243.14 g/mol

Description

4-Bromo-n-(tert-butyl)-6-methylpyridin-2-amine, also known as 4-Bromo-2-(tert-butyl)-6-methylpyridin-3-amine, is a chemical compound that belongs to the pyridine family. It is an important intermediate used in the synthesis of various organic compounds. This compound has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Catalytic Applications

• Complexes involving similar pyridin-2-amine derivatives have been used as catalysts in C-C cross-coupling reactions, demonstrating their utility in organic synthesis (Qian, Dawe, & Kozak, 2011).

Synthesis of Heterocycles

• The synthesis of tetrahydroisoquinoline and tetrahydro-[2,7]-naphthyridine involves steps that use tert-butylamines, highlighting their role in the construction of complex heterocyclic structures (Zlatoidský & Gabos, 2009).

Electron-rich Ligand Synthesis

• Electron-rich pyridine derivatives, related to 4-Bromo-n-(tert-butyl)-6-methylpyridin-2-amine, have been synthesized for applications as ligands in various chemical reactions, demonstrating their versatility (Kleoff et al., 2019).

Diels-Alder Reactions

• Pyridin-2-amine derivatives are used in Diels-Alder reactions, an important method for forming six-membered rings in organic chemistry (Padwa, Brodney, & Lynch, 2003).

Activation and Polymerization Catalysts

• Aminopyridinato complexes, which can be derived from similar compounds, serve as catalysts for aryl-Cl activation and polymerization, further underscoring the compound's relevance in catalysis (Deeken et al., 2006).

Pharmaceutical Applications

• N-tert-Butanesulfinyl imines, closely related to the discussed compound, are key intermediates in asymmetric synthesis of various amines, which are essential in pharmaceutical chemistry (Ellman, Owens, & Tang, 2002).

Structural Studies

• Structural studies of coordination polymers and crystal structures involving pyridin-2-amine derivatives provide insights into molecular architecture and interactions, useful for material science (Constable et al., 2012).